Cas no 71819-51-7 (N-Cbz-2-amino-1,3-propanediol)

N-Cbz-2-amino-1,3-propanediol structure
N-Cbz-2-amino-1,3-propanediol structure
Product Name:N-Cbz-2-amino-1,3-propanediol
CAS No:71819-51-7
MF:C11H15NO4
MW:225.241103410721
CID:59266
Update Time:2023-08-02

N-Cbz-2-amino-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

    • Solvent Red 164
    • N-CBZ-2-AMINO-1,3-PROPANEDIOL
    • Z-Ser-OL
    • Benzyl N-(1,3-dihydroxypropan-2-yl)carbamate
    • Benzyl (1,3-dihydroxypropan-2-yl)carbamate
    • Carbamic acid, [2-hydroxy-1-(hydroxymethyl)ethyl]-, phenylmethyl ester
    • Cbz-serinol
    • benzyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]carbamate
    • 2-Benzylamino-propane-1,3-diol
    • KM1430
    • 2-benzyloxycarbonylamino-1,3-propanediol
    • SY004947
    • 2-(Benzyloxycarbony
    • N-Cbz-2-amino-1,3-propanediol
    • Inchi: 1S/C11H15NO4/c13-6-10(7-14)12-11(15)16-8-9-4-2-1-3-5-9/h1-5,10,13-14H,6-8H2,(H,12,15)
    • InChI Key: QHLPPMZRYNQWML-UHFFFAOYSA-N
    • SMILES: O(C(NC(CO)CO)=O)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 200
  • XLogP3: 0.1
  • Topological Polar Surface Area: 78.8

N-Cbz-2-amino-1,3-propanediol Pricemore >>

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